pulcherosine
pulcherosine
Pulcherosine belongs to the class of organic compounds known as tyrosine and derivatives. Tyrosine and derivatives are compounds containing tyrosine or a derivative thereof resulting from reaction of tyrosine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. Pulcherosine is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, pulcherosine is primarily located in the cytoplasm. Outside of the human body, pulcherosine can be found in herbs and spices. This makes pulcherosine a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
126723-16-8
VCID:
VC0238492
InChI:
InChI=1S/C27H29N3O9/c28-19(25(33)34)9-13-1-4-16(5-2-13)39-23-12-15(11-21(30)27(37)38)8-18(24(23)32)17-7-14(3-6-22(17)31)10-20(29)26(35)36/h1-8,12,19-21,31-32H,9-11,28-30H2,(H,33,34)(H,35,36)(H,37,38)
SMILES:
C1=CC(=CC=C1CC(C(=O)O)N)OC2=CC(=CC(=C2O)C3=C(C=CC(=C3)CC(C(=O)O)N)O)CC(C(=O)O)N
Molecular Formula:
C8H3Cl2F3O
Molecular Weight:
539.5 g/mol
pulcherosine
CAS No.: 126723-16-8
Main Products
VCID: VC0238492
Molecular Formula: C8H3Cl2F3O
Molecular Weight: 539.5 g/mol
| CAS No. | 126723-16-8 |
|---|---|
| Product Name | pulcherosine |
| Molecular Formula | C8H3Cl2F3O |
| Molecular Weight | 539.5 g/mol |
| IUPAC Name | 2-amino-3-[4-[5-(2-amino-2-carboxyethyl)-3-[5-(2-amino-2-carboxyethyl)-2-hydroxyphenyl]-2-hydroxyphenoxy]phenyl]propanoic acid |
| Standard InChI | InChI=1S/C27H29N3O9/c28-19(25(33)34)9-13-1-4-16(5-2-13)39-23-12-15(11-21(30)27(37)38)8-18(24(23)32)17-7-14(3-6-22(17)31)10-20(29)26(35)36/h1-8,12,19-21,31-32H,9-11,28-30H2,(H,33,34)(H,35,36)(H,37,38) |
| Standard InChIKey | YLKSMWKXSSBSNR-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1CC(C(=O)O)N)OC2=CC(=CC(=C2O)C3=C(C=CC(=C3)CC(C(=O)O)N)O)CC(C(=O)O)N |
| Canonical SMILES | C1=CC(=CC=C1CC(C(=O)O)N)OC2=CC(=CC(=C2O)C3=C(C=CC(=C3)CC(C(=O)O)N)O)CC(C(=O)O)N |
| Description | Pulcherosine belongs to the class of organic compounds known as tyrosine and derivatives. Tyrosine and derivatives are compounds containing tyrosine or a derivative thereof resulting from reaction of tyrosine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. Pulcherosine is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, pulcherosine is primarily located in the cytoplasm. Outside of the human body, pulcherosine can be found in herbs and spices. This makes pulcherosine a potential biomarker for the consumption of this food product. |
| Synonyms | 5-(4''-(2-carboxy-2-aminoethyl)phenoxy)-3,3'-dityrosine pulcherosine |
| PubChem Compound | 124402 |
| Last Modified | Nov 11 2021 |
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